Cas no 1804835-13-9 (3-(Fluoromethyl)-4-iodo-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 3-(Fluoromethyl)-4-iodo-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1804835-13-9
• MF: C₈H₃F₇INO
• MW: 389.008818864822
• CID: 4837479
• Update Time: 2025-06-30

3-(Fluoromethyl)-4-iodo-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Fluoromethyl)-4-iodo-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3F7INO/c9-2-3-4(16)1-5(18-8(13,14)15)17-6(3)7(10,11)12/h1H,2H2
• InChI Key： XPXCPZXYTFVKPR-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C(F)(F)F)C=1CF)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 282
• XLogP3: 4.1
• Topological Polar Surface Area: 22.1

Additional information on 3-(Fluoromethyl)-4-iodo-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Professional Introduction to 3-(Fluoromethyl)-4-iodo-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1804835-13-9)

3-(Fluoromethyl)-4-iodo-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine, with the CAS number 1804835-13-9, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The unique structural features of this molecule, particularly the presence of multiple fluorinated and iodinated substituents, make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The compound's structure incorporates three key functional groups: a fluoromethyl group at the 3-position, an iodo group at the 4-position, and a trifluoromethoxy group at the 6-position, along with a trifluoromethyl group at the 2-position. These substituents not only contribute to the molecule's overall complexity but also enhance its reactivity and potential biological efficacy. The fluorine atoms, in particular, are known for their ability to modulate metabolic stability, lipophilicity, and binding affinity, making them indispensable in modern drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. Among these efforts, small molecule inhibitors targeting specific biological pathways have emerged as a cornerstone of contemporary drug discovery. The compound 3-(Fluoromethyl)-4-iodo-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine has been identified as a promising scaffold for such applications due to its structural versatility and functional group compatibility.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of the Iodo group at the 4-position is particularly critical, as it serves as a versatile handle for further functionalization via cross-coupling reactions. These reactions are fundamental in constructing complex molecular architectures and have been extensively employed in the preparation of biaryl compounds, which are prevalent in many drugs on the market today.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The presence of multiple fluorine atoms in 3-(Fluoromethyl)-4-Iodo-6-(-2-()pyridine not only enhances its metabolic stability but also improves its interaction with biological targets. For instance, fluorine atoms can increase binding affinity by participating in hydrophobic interactions and by modulating electronic properties through inductive effects. This has led to the development of several fluoro-drugs that have demonstrated superior pharmacokinetic profiles compared to their non-fluoro counterparts.

In addition to its synthetic utility, this compound has shown potential in various preclinical studies. Researchers have explored its application in developing inhibitors targeting enzymes involved in cancer metabolism and inflammation. The trifluoromethyl group, for example, is known to enhance binding interactions with protease enzymes, which are often overexpressed in tumor cells. By designing molecules that selectively inhibit these enzymes, it may be possible to develop novel anti-cancer agents with improved therapeutic windows.

The -substituent at the 6-position adds another layer of complexity to this molecule, providing opportunities for further derivatization into more sophisticated pharmacophores. This substituent is particularly interesting because it can participate in both electronic and steric interactions with biological targets. Such interactions can be fine-tuned by altering the surrounding chemical environment, allowing chemists to optimize potency and selectivity.

The growing interest in fluorinated pyridines has also been driven by their role as key building blocks in the synthesis of agrochemicals. Many modern pesticides rely on fluorine-containing intermediates to achieve their desired efficacy and environmental safety profiles. While this application is outside the realm of human pharmaceuticals, it underscores the broad utility of fluorinated heterocycles and highlights their importance as industrial chemicals.

Ongoing research continues to uncover new synthetic methodologies and applications for compounds like 3-()pyridine derivatives. Advances in computational chemistry have enabled researchers to predict the biological activity of novel molecules with greater accuracy before they are synthesized experimentally. This approach has significantly reduced the time and cost associated with drug discovery while improving success rates.

In conclusion, 3-()pyridine (CAS No. 1804835-13-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to evolve, it is likely that this compound will play an even greater role in developing next-generation therapeutics that meet the growing demand for safer and more effective treatments.